Cas no 2034601-71-1 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• CAS No: 2034601-71-1
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.4488
• CID: 5354541
• Update Time: 2025-07-01

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-(2-methylsulfanylphenyl)oxamide
• N1-(2-(benzofuran-2-yl)-2-hydroxypropyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide

• Inchi： 1S/C20H20N2O4S/c1-20(25,17-11-13-7-3-5-9-15(13)26-17)12-21-18(23)19(24)22-14-8-4-6-10-16(14)27-2/h3-11,25H,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： AEUZWMGUFJDBSO-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1N([H])C(C(N([H])C([H])([H])C(C([H])([H])[H])(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2O1)O[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 546
• XLogP3: 2.8
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2034601-71-1): A Comprehensive Overview

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2034601-71-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide is composed of a benzofuran moiety, a hydroxypropyl group, and a methylsulfanylphenyl group, all linked through an ethanediamide backbone. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of benzofuran derivatives in the development of new drugs due to their diverse biological activities. For instance, benzofuran derivatives have been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The hydroxypropyl group in N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide can enhance the solubility and bioavailability of the compound, while the methylsulfanylphenyl group may contribute to its pharmacological effects by interacting with specific biological targets.

In terms of its pharmacological profile, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide has been evaluated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary research has also explored the anticancer properties of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide. In vitro studies using human cancer cell lines have shown that this compound can induce apoptosis and cell cycle arrest, thereby inhibiting cancer cell proliferation. These results are particularly promising for the development of new anticancer drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide have also been investigated to assess its suitability for clinical applications. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for understanding the molecular mechanisms underlying various diseases. This application has significant implications for drug discovery and development, as it can help identify new therapeutic targets and validate existing ones.

The synthesis of N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. These improvements not only reduce production costs but also minimize the environmental impact associated with chemical synthesis.

In conclusion, N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2034601-71-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents for various diseases.